Cas no 2228408-50-0 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228408-50-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 6550866
• PubChem ID: 165859667
• Update Time: 2025-07-21

1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228408-50-0
• EN300-1782533

• Inchi： 1S/C13H12N2O3/c1-15-7-14-10-4-8(2-3-11(10)15)13(12(17)18)5-9(16)6-13/h2-4,7H,5-6H2,1H3,(H,17,18)
• InChI Key： WIRPNYKWLMUVGL-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC3=C(C=2)N=CN3C)C1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2228408-50-0)

1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid, with the CAS number 2228408-50-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a benzodiazole moiety and a cyclobutane ring, both of which are known for their diverse pharmacological properties.

The benzodiazole component, specifically the 1-methyl-1H-1,3-benzodiazol-5-yl group, is a well-studied scaffold in medicinal chemistry. It is known for its ability to interact with various biological targets, including receptors and enzymes, which makes it a valuable component in the design of therapeutic agents. The presence of this moiety in 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid suggests that the compound may exhibit an array of pharmacological effects, ranging from anxiolytic to neuroprotective properties.

The cyclobutane ring in the molecule introduces rigidity to the structure, which can influence the compound's interactions with biological targets. This structural feature is particularly interesting because it can affect both the pharmacokinetic and pharmacodynamic properties of the drug candidate. The combination of the benzodiazole and cyclobutane moieties in 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid makes it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The benzodiazole scaffold, in particular, has been extensively studied for its potential applications in treating neurological and psychiatric disorders. The structural modifications within this scaffold can lead to significant changes in biological activity, making it a versatile platform for drug design. The incorporation of the cyclobutane ring into the benzodiazole framework in 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid adds an additional layer of complexity that could enhance its pharmacological profile.

In vitro studies have shown that compounds containing the benzodiazole moiety can interact with various receptors and enzymes, leading to a range of biological effects. For instance, some benzodiazole derivatives have been found to modulate GABAergic transmission, which is relevant for treating anxiety and epilepsy. The cyclobutane ring can also influence these interactions by affecting the compound's solubility and metabolic stability. These factors are crucial for determining the compound's efficacy and safety profile in clinical settings.

The synthesis of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzodiazole precursor followed by functionalization to introduce the cyclobutane ring. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural features.

The chemical properties of 1-(1-methyl-1H-1,3-benzodiazol-5-ylyl)-3 oxocyclobutane - 2 carboxylic acid include its solubility in organic solvents and stability under various conditions. These properties are important for formulating the compound into a viable drug product. Additionally, its molecular weight and polarity play a role in determining its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Current research is exploring new ways to utilize heterocyclic compounds like 2228408 -50 -0)in drug development. One area of interest is their potential as kinase inhibitors or modulators of other enzyme systems. The benzodiazole moiety can interact with ATP-binding sites on kinases or other enzymes, leading to inhibition or modulation of their activity. This has implications for treating various diseases where enzyme dysregulation plays a role.

The cyclobutane ring can also contribute to the specificity of these interactions by influencing binding affinity and selectivity. By carefully designing synthetic routes and optimizing reaction conditions researchers hope to develop more effective therapeutic agents based on this scaffold structure .

In conclusion , 2228408 -50 -0) represents an interesting compound with potential applications across multiple therapeutic areas . Its unique structural features make it a valuable tool for exploring new drug candidates . As research continues into understanding how these molecules interact with biological systems , we may see more innovative uses emerge .